Cas no 1049447-51-9 (5-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylthiophene-2-sulfonamide)

• Product Name: 5-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylthiophene-2-sulfonamide
• CAS No: 1049447-51-9
• MF: C₁₆H₂₃N₃O₂S₂
• MW: 353.502721071243
• CID: 6382879
• PubChem ID: 44055741
• Update Time: 2025-10-24

5-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylthiophene-2-sulfonamide
• 1049447-51-9
• 5-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)thiophene-2-sulfonamide
• SR-01000921774-1
• 5-methyl-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]thiophene-2-sulfonamide
• SR-01000921774
• 5-methyl-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]thiophene-2-sulfonamide
• VU0639702-1
• F5261-0045
• AKOS024503842

• Inchi： 1S/C16H23N3O2S2/c1-13-7-8-16(22-13)23(20,21)17-12-15(19-10-3-4-11-19)14-6-5-9-18(14)2/h5-9,15,17H,3-4,10-12H2,1-2H3
• InChI Key： OUITUPCZAWDFJD-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NCC(C1=CC=CN1C)N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 353.12316933g/mol
• Monoisotopic Mass: 353.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-methyl-N-2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethylthiophene-2-sulfonamide

5-Methyl-N-[2-(1-Methyl-1H-Pyrrol-2-yl)-2-(Pyrrolidin-1-yl)ethyl]thiophene-2-sulfonamide: A Comprehensive Overview

5-Methyl-N-[2-(1-Methyl-1H-Pyrrol-2-yl)-2-(Pyrrolidin-1-yl)ethyl]thiophene-2-sulfonamide (CAS No: 1049447-51-9) is a complex organic compound with a unique structure that combines a thiophene ring, a sulfonamide group, and various substituents, including a pyrrole and pyrrolidine moiety. This compound has garnered significant attention in recent years due to its potential applications in the fields of pharmacology, materials science, and organic synthesis. The molecule's intricate architecture provides a platform for exploring its biological activity, synthetic versatility, and potential utility in drug development.

The thiophene ring serves as the core of this compound, with a methyl group attached at the 5-position and a sulfonamide group at the 2-position. The sulfonamide group is further substituted with an ethyl chain that bears two distinct nitrogen-containing heterocycles: a pyrrole and a pyrrolidine. This combination of functional groups and heterocyclic structures contributes to the compound's unique chemical properties, including its ability to form hydrogen bonds, its electronic characteristics, and its potential for bioactivity.

Recent studies have focused on the synthesis of this compound, employing advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the efficiency of the synthesis process but also opened avenues for the exploration of analogous compounds with similar structural features. The ability to modify the substituents on the thiophene ring and the sulfonamide group has led to a series of derivatives that exhibit diverse biological activities.

One of the most promising areas of research involving this compound is its biological activity. Preclinical studies have demonstrated that it possesses potent anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate key cellular pathways has been explored in cancer research, where it has shown selective cytotoxicity against certain cancer cell lines.

The sulfonamide group in this compound plays a crucial role in its bioactivity by enhancing solubility and stability in physiological environments. This feature is particularly advantageous in drug design, where maintaining optimal pharmacokinetic profiles is essential for therapeutic efficacy. Furthermore, the presence of nitrogen-containing heterocycles such as pyrrole and pyrrolidine contributes to hydrogen bonding capacity, which is critical for interactions with biological targets such as enzymes and receptors.

In terms of materials science, this compound has been investigated for its potential use in organic electronics due to its conjugated π-system and electron-withdrawing sulfonamide group. Researchers have explored its application as an active layer material in field-effect transistors (FETs) and light-emitting diodes (LEDs), where it exhibits favorable charge transport properties. The integration of such compounds into advanced electronic devices could pave the way for next-generation optoelectronic materials.

Another area of interest is the enzymatic degradation of this compound, which has implications for environmental safety and biodegradation studies. Understanding how this compound interacts with microbial communities and enzymatic systems can provide insights into its ecological impact and potential for sustainable use.

From a synthetic chemistry perspective, this compound serves as an excellent model for exploring heterocyclic chemistry and sulfur-containing compounds. Its structure allows chemists to study the reactivity of thiophene rings under various reaction conditions, leading to new strategies for constructing complex molecules with multiple functional groups.

In conclusion, 5-Methyl-N-[2-(1-Methyl-1H-Pyrrol-2-yl)-2-(Pyrrolidin-1-yl)ethyl]thiophene-2-sulfonamide (CAS No: 1049447-51